Cas no 86307-44-0 (Impurity C of Calcitriol)

Impurity C of Calcitriol is a known related substance identified during the synthesis or degradation of Calcitriol, an active pharmaceutical ingredient (API) used in treating calcium metabolism disorders. This impurity is characterized and controlled to ensure the purity and safety of Calcitriol formulations. Its identification and quantification are critical for compliance with pharmacopeial standards (e.g., USP, EP) and regulatory requirements. Analytical methods such as HPLC are typically employed for its detection. Proper management of Impurity C ensures batch consistency, minimizes potential adverse effects, and supports robust quality control in pharmaceutical manufacturing. Its reference standard is essential for method validation and impurity profiling in Calcitriol production.
Impurity C of Calcitriol structure
Impurity C of Calcitriol structure
Product Name:Impurity C of Calcitriol
CAS No:86307-44-0
MF:C35H49N3O5
MW:591.780669927597
CID:1060810
PubChem ID:71314478
Update Time:2025-10-30

Impurity C of Calcitriol Chemical and Physical Properties

Names and Identifiers

    • pre-Calcitriol PTAD Adduct
    • pre-Calcitriol PTAD Adduct (Mixture of Diastereomers)
    • 1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-(3,5-dihydroxy-2-methyl-1-cyclohexen-1-yl)-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-
    • pre-Calcitriol PTAD Adduct (Mixture of Diastereomers)
    • Impurity C of Calcitriol
    • MS-30534
    • CS-1177
    • AKOS030526942
    • 86307-44-0
    • HY-13293
    • (1R,7S,10R,13R,14R)-7-[(3S,5R)-3,5-dihydroxy-2-methylcyclohexen-1-yl]-13-[(2R)-6-hydroxy-6-methylheptan-2-yl]-14-methyl-4-phenyl-2,4,6-triazatetracyclo[7.7.0.02,6.010,14]hexadec-8-ene-3,5-dione
    • Inchi: 1S/C35H49N3O5/c1-21(10-9-16-34(3,4)43)27-13-14-28-26-20-30(25-18-24(39)19-31(40)22(25)2)38-33(42)36(23-11-7-6-8-12-23)32(41)37(38)29(26)15-17-35(27,28)5/h6-8,11-12,20-21,24,27-31,39-40,43H,9-10,13-19H2,1-5H3/t21-,24-,27-,28+,29-,30+,31+,35-/m1/s1
    • InChI Key: AYDPRRXRNSGAGP-ZBKKTSFSSA-N
    • SMILES: O=C1N(C2C=CC=CC=2)C(=O)N2[C@@H]3CC[C@@]4([C@H](CC[C@H]4C3=C[C@H](N12)C1C[C@@H](O)C[C@H](O)C=1C)[C@H](C)CCCC(O)(C)C)C

Computed Properties

  • Exact Mass: 591.36700
  • Monoisotopic Mass: 591.36722167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 7
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 707.5±70.0 °C at 760 mmHg
  • Flash Point: 381.7±35.7 °C
  • Solubility: Insuluble (9.5E-4 g/L) (25 ºC),
  • PSA: 109.62000
  • LogP: 5.05860
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

Impurity C of Calcitriol Security Information

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Impurity C of Calcitriol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
An efficient synthesis of 1α,25-dihydroxy vitamin D3
Vanmaele, L.; et al, Tetrahedron, 1985, 41(1), 141-4

Production Method 2

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Butyric acid ,  Tetrahydrofuran
2.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
An efficient synthesis of 1α,25-dihydroxy vitamin D3
Vanmaele, L.; et al, Tetrahedron, 1985, 41(1), 141-4

Production Method 3

Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Catalysts: Azobisisobutyronitrile ,  Collidine Solvents: Dichloromethane ,  Hexane
2.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, salt with chromic acid (H2Cr2O7) (2:1) Solvents: Chloroform
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Butyric acid ,  Tetrahydrofuran
4.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
An efficient synthesis of 1α,25-dihydroxy vitamin D3
Vanmaele, L.; et al, Tetrahedron, 1985, 41(1), 141-4

Production Method 4

Reaction Conditions
1.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, salt with chromic acid (H2Cr2O7) (2:1) Solvents: Chloroform
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Butyric acid ,  Tetrahydrofuran
3.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
An efficient synthesis of 1α,25-dihydroxy vitamin D3
Vanmaele, L.; et al, Tetrahedron, 1985, 41(1), 141-4

Production Method 5

Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Catalysts: Azobisisobutyronitrile ,  Collidine Solvents: Dichloromethane ,  Hexane
3.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, salt with chromic acid (H2Cr2O7) (2:1) Solvents: Chloroform
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Butyric acid ,  Tetrahydrofuran
5.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
An efficient synthesis of 1α,25-dihydroxy vitamin D3
Vanmaele, L.; et al, Tetrahedron, 1985, 41(1), 141-4

Production Method 6

Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Catalysts: Azobisisobutyronitrile ,  Collidine Solvents: Dichloromethane ,  Hexane
4.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, salt with chromic acid (H2Cr2O7) (2:1) Solvents: Chloroform
5.1 Reagents: Tetrabutylammonium fluoride Solvents: Butyric acid ,  Tetrahydrofuran
6.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
An efficient synthesis of 1α,25-dihydroxy vitamin D3
Vanmaele, L.; et al, Tetrahedron, 1985, 41(1), 141-4

Production Method 7

Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Solvents: Dichloromethane
3.1 Reagents: Imidazole Solvents: Dimethylformamide
4.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Catalysts: Azobisisobutyronitrile ,  Collidine Solvents: Dichloromethane ,  Hexane
5.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, salt with chromic acid (H2Cr2O7) (2:1) Solvents: Chloroform
6.1 Reagents: Tetrabutylammonium fluoride Solvents: Butyric acid ,  Tetrahydrofuran
7.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
An efficient synthesis of 1α,25-dihydroxy vitamin D3
Vanmaele, L.; et al, Tetrahedron, 1985, 41(1), 141-4

Impurity C of Calcitriol Raw materials

Impurity C of Calcitriol Preparation Products

Additional information on Impurity C of Calcitriol

Comprehensive Analysis of Impurity C of Calcitriol (CAS No. 86307-44-0): Properties, Applications, and Industry Insights

The pharmaceutical industry places significant emphasis on the identification and characterization of impurities in active pharmaceutical ingredients (APIs). Among these, Impurity C of Calcitriol (CAS No. 86307-44-0) has garnered attention due to its role in the quality control of Calcitriol, a vital vitamin D analog used to treat conditions like hypocalcemia and osteoporosis. This article delves into the chemical properties, analytical methods, and regulatory considerations surrounding this compound, while addressing trending topics such as pharmaceutical impurity profiling and quality-by-design (QbD) in drug development.

Impurity C of Calcitriol is a structurally related derivative formed during the synthesis or degradation of Calcitriol. Its molecular formula and exact mass are critical for LC-MS and HPLC analysis, techniques frequently searched by researchers optimizing chromatographic separation methods. Recent studies highlight the importance of controlling such impurities to comply with ICH Q3A/B guidelines, a hot topic in regulatory forums. The compound’s stability under varying pH and temperature conditions is also a key focus for manufacturers aiming to extend drug shelf life.

From an analytical perspective, 86307-44-0 is often quantified using reverse-phase HPLC with UV detection, a method widely discussed in pharmaceutical forums. The rise of green chemistry has spurred interest in eco-friendly purification techniques to minimize impurity formation—a trend aligning with the industry’s push toward sustainable manufacturing. Additionally, the compound’s spectral data (IR, NMR) is frequently requested in patent applications, reflecting its legal significance in generic drug development.

The therapeutic implications of Impurity C of Calcitriol are equally noteworthy. While it lacks pharmacological activity, its presence above threshold levels may affect drug efficacy and patient safety—topics dominating FDA advisory committee meetings. Recent PubMed searches reveal growing academic interest in its potential as a biomarker for Calcitriol degradation, particularly in liquid formulations exposed to light or heat.

In conclusion, Impurity C of Calcitriol exemplifies the intricate balance between pharmaceutical innovation and quality assurance. Its study intersects with cutting-edge themes like continuous manufacturing and AI-driven impurity prediction, making it a relevant subject for researchers and regulators alike. As the industry evolves, so too will the methodologies to monitor and control such critical impurities.

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